Cas no 32793-37-6 ((e)-2-methylbut-2-enamide)
(e)-2-methylbut-2-enamide structure
Product Name:(e)-2-methylbut-2-enamide
CAS No:32793-37-6
MF:C5H9NO
MW:99.1310613155365
CID:917261
PubChem ID:6367959
Update Time:2025-04-19
(e)-2-methylbut-2-enamide Chemical and Physical Properties
Names and Identifiers
-
- (e)-2-methylbut-2-enamide
- 32793-37-6
- NSC240557
- tiglicamide
- DTXSID50422874
- NSC-240557
- BDBM50226192
- CHEMBL53752
-
- Inchi: 1S/C5H9NO/c1-3-4(2)5(6)7/h3H,1-2H3,(H2,6,7)/b4-3+
- InChI Key: KFTHUBZIEMOORC-ONEGZZNKSA-N
- SMILES: O=C(/C(/C)=C/C)N
Computed Properties
- Exact Mass: 99.06847
- Monoisotopic Mass: 99.068413911g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 1
- Heavy Atom Count: 7
- Rotatable Bond Count: 1
- Complexity: 105
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 1
- Undefined Bond Stereocenter Count: 0
- XLogP3: 0.3
- Topological Polar Surface Area: 43.1Ų
Experimental Properties
- PSA: 43.09
(e)-2-methylbut-2-enamide Related Literature
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Karl Crowley,Eimer O'Malley,Aoife Morrin,Malcolm R. Smyth,Anthony J. Killard Analyst, 2008,133, 391-399
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Wenjie Zhao,Hua Hou,Yuchun Jin,Zhixiang Zeng,Xuedong Wu,Qunji Xue RSC Adv., 2014,4, 60307-60315
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Yaqing Liu,Jiangtao Ren,Jing Li,Jiyang Liu,Erkang Wang Chem. Commun., 2012,48, 802-804
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Jialiang Yuan,Ran Dong,Yuan Li,Yang Liu,Zhuo Zheng,Yuxia Liu,Yan Sun,Benhe Zhong,Zhenguo Wu,Xiaodong Guo Chem. Commun., 2021,57, 13004-13007
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M. T. Colomer,S. Díaz-Moreno,A. Tamayo,A. L. Ortiz J. Mater. Chem. C, 2018,6, 12643-12651
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